3-(5-Bromo-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one

Specification

• Molecular Formula: C16H13BrO3
• Molecular Weight: 333.18 g/mol
• IUPAC Name: 3-(5-bromo-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C16H13BrO3/c1-20-16-9-5-13(17)10-12(16)4-8-15(19)11-2-6-14(18)7-3-11/h2-10,18H,1H3
• Standard InChI Key: ORCQJAUSIVGUQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=CC(=O)C2=CC=C(C=C2)O

Introduction

Chemical Identity and Molecular Properties

Nomenclature and Structural Features

3-(5-Bromo-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one is an α,β-unsaturated ketone belonging to the chalcone family. Its IUPAC name reflects the substitution pattern: a 5-bromo-2-methoxyphenyl group at position 3 and a 4-hydroxyphenyl group at position 1 of the propenone backbone. The compound’s planar structure facilitates conjugation across the enone system, which is critical for its electronic properties and biological interactions.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{16}\text{H}_{13}\text{BrO}_3$
Molecular Weight	333.18 g/mol
IUPAC Name	3-(5-Bromo-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
Canonical SMILES	COC1=C(C=C(C=C1)Br)C=CC(=O)C2=CC=C(C=C2)O
InChI Key	ORCQJAUSIVGUQM-UHFFFAOYSA-N
PubChem CID	3884903, 71734924

The compound’s SMILES string and InChI key confirm the (E)-configuration of the α,β-unsaturated ketone, a common feature among bioactive chalcones.

Synthesis and Preparation Methods

Claisen-Schmidt Condensation

The most common route for chalcone synthesis involves Claisen-Schmidt condensation, where an acetophenone derivative reacts with a benzaldehyde derivative under basic or acidic conditions. For this compound, 4-hydroxyacetophenone and 5-bromo-2-methoxybenzaldehyde likely serve as precursors. The reaction proceeds via deprotonation of the ketone, nucleophilic attack on the aldehyde, and dehydration to form the α,β-unsaturated ketone.

Table 2: Representative Synthesis Conditions

Parameter	Value
Solvent	Ethanol or Methanol
Catalyst	NaOH or KOH
Temperature	Reflux (70–80°C)
Reaction Time	4–6 hours
Yield	60–75% (estimated)

A related synthesis of (E)-1-(4-bromo-2-hydroxyphenyl) derivatives reported by Degruyter Brill (2023) employed similar conditions, achieving crystallographic characterization with $R_{\text{gt}} = 0.0607$ and $wR_{\text{ref}} = 0.1615$.

Purification and Characterization

Post-synthesis, the crude product is typically purified via recrystallization (e.g., using ethanol/water mixtures) and verified via melting point analysis, TLC, and HPLC. Crystallographic studies of analogous compounds reveal monoclinic systems with space group $P2_1/n$, though specific data for this chalcone remain unpublished.

Structural and Crystallographic Insights

Molecular Geometry

The compound’s geometry is defined by the nearly planar enone bridge (C=C–C=O), with dihedral angles between the aromatic rings influencing conjugation. In related structures, the bromine atom adopts an ortho position relative to the methoxy group, creating steric and electronic effects that modulate reactivity.

Hypothetical Crystal Packing

While no crystal structure of this specific chalcone is available, analogous brominated chalcones exhibit herringbone packing driven by π-π stacking and hydrogen bonding. The hydroxyl group likely forms intermolecular O–H⋯O bonds with ketone oxygens, stabilizing the lattice.